Cas no 862975-80-2 (N-(3-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine)

N-(3-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine is a benzothiazole derivative featuring a 3-chlorophenyl substitution and a methoxy group at the 6-position. This compound is of interest in medicinal and agrochemical research due to its structural motif, which is associated with biological activity, including potential antimicrobial and antitumor properties. The chlorophenyl and methoxy functional groups enhance its reactivity and binding affinity in molecular interactions. Its well-defined synthesis pathway allows for consistent purity and scalability, making it suitable for further pharmacological or chemical studies. The compound's stability under standard conditions ensures reliable handling and storage for experimental applications.
N-(3-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine structure
862975-80-2 structure
Product Name:N-(3-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine
CAS No:862975-80-2
MF:C14H11ClN2OS
MW:290.767940759659
CID:3143332
PubChem ID:7110017
Update Time:2025-09-26

N-(3-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-(3-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine
    • SCHEMBL3950889
    • MJB97580
    • AB00670892-01
    • EN300-180275
    • AKOS017267943
    • 862975-80-2
    • F0646-3585
    • N-(3-chlorophenyl)-6-methoxybenzo[d]thiazol-2-amine
    • Inchi: 1S/C14H11ClN2OS/c1-18-11-5-6-12-13(8-11)19-14(17-12)16-10-4-2-3-9(15)7-10/h2-8H,1H3,(H,16,17)
    • InChI Key: BVWISFXMUOKOIB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC1=NC2C=CC(=CC=2S1)OC

Computed Properties

  • Exact Mass: 290.0280618Da
  • Monoisotopic Mass: 290.0280618Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 62.4Ų

N-(3-chlorophenyl)-6-methoxy-1,3-benzothiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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